Cas no 94192-15-1 (3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid)

3-(3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl)propanoic acid is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 2-methylphenyl group and a propanoic acid side chain. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The oxadiazole moiety contributes to its stability and bioactivity, while the carboxylic acid functionality enhances solubility and allows for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing pharmacologically active compounds or functional materials. The compound's purity and structural integrity are critical for reproducible results in research and development settings.
3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid structure
94192-15-1 structure
Product Name:3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
CAS No:94192-15-1
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD08133379
CID:1077602
PubChem ID:13306118
Update Time:2025-06-07

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)propanoic acid
    • 3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]propanoic acid
    • BB_SC-7306
    • BS-4380
    • SCHEMBL6326180
    • MFCD08133379
    • 94192-15-1
    • CHEMBL2442689
    • BB 0242750
    • FT-0741646
    • 3-(3-o-Tolyl-[1,2,4]oxadiazol-5-yl)-propionic acid
    • AKOS000134743
    • 3-(3-(o-Tolyl)-1,2,4-oxadiazol-5-yl)propanoicacid
    • DTXSID20536013
    • ALBB-018348
    • G75330
    • 1,2,4-Oxadiazole-5-propanoic acid, 3-(2-methylphenyl)-
    • DB-027983
    • BBL011630
    • STK724089
    • 3-[3-(o-tolyl)-1,2,4-oxadiazol-5-yl]propanoic acid
    • 3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid
    • MDL： MFCD08133379
    • Inchi： 1S/C12H12N2O3/c1-8-4-2-3-5-9(8)12-13-10(17-14-12)6-7-11(15)16/h2-5H,6-7H2,1H3,(H,15,16)
    • InChI Key： DPVKAFMWSAOINX-UHFFFAOYSA-N
    • SMILES： O1C(CCC(=O)O)=NC(C2C=CC=CC=2C)=N1

Computed Properties

  • Exact Mass: 232.08500
  • Monoisotopic Mass: 232.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • PSA: 76.22000
  • LogP: 2.06220

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-3-(2-Methylphenyl)-1,2,4-oxadiazol-5-ylpropanoic Acid Pricemore >>

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A2B Chem LLC
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